Cas no 1823381-69-6 (2-Bromo-5-chloroquinazoline)

• Product Name: 2-Bromo-5-chloroquinazoline
• CAS No: 1823381-69-6
• MF: C₈H₄BrClN₂
• MW: 243.4878
• CID: 5084285
• PubChem ID: 130132271
• Update Time: 2025-06-13

2-Bromo-5-chloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloroquinazoline
• 1823381-69-6
• CS-0526927
• F75121
• BS-52340
• SCHEMBL26441992

• Inchi： 1S/C8H4BrClN2/c9-8-11-4-5-6(10)2-1-3-7(5)12-8/h1-4H
• InChI Key： OCSCBIXEPUZHOM-UHFFFAOYSA-N
• SMILES： BrC1=NC([H])=C2C(=C([H])C([H])=C([H])C2=N1)Cl

Computed Properties

• Exact Mass: 241.92464g/mol
• Monoisotopic Mass: 241.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8

Additional information on 2-Bromo-5-chloroquinazoline

Research Brief on 2-Bromo-5-chloroquinazoline (CAS: 1823381-69-6) in Chemical Biology and Pharmaceutical Applications

2-Bromo-5-chloroquinazoline (CAS: 1823381-69-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. Quinazoline derivatives, in general, are known for their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The bromo and chloro substituents on the quinazoline scaffold of this particular compound enhance its reactivity, making it a valuable intermediate in the synthesis of more complex molecules targeting various disease pathways.

Recent studies have focused on the role of 2-Bromo-5-chloroquinazoline as a key building block in the development of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancers and other proliferative diseases. Researchers have utilized this compound to synthesize novel inhibitors that selectively target epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR), both of which are prominent targets in oncology. The unique electronic properties imparted by the bromo and chloro groups facilitate efficient cross-coupling reactions, enabling the rapid generation of diverse compound libraries for high-throughput screening.

In addition to its applications in kinase inhibitor development, 2-Bromo-5-chloroquinazoline has been explored as a precursor in the synthesis of DNA-intercalating agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit strong binding affinity to DNA, leading to the disruption of DNA replication in cancer cells. The study highlighted the compound's potential in designing next-generation chemotherapeutic agents with improved specificity and reduced off-target effects. Molecular docking simulations further revealed that the bromo and chloro substituents play a crucial role in stabilizing the interaction between the quinazoline core and the DNA minor groove.

Another emerging area of research involves the use of 2-Bromo-5-chloroquinazoline in the development of antimicrobial agents. A recent preprint on BioRxiv reported that sulfonamide derivatives synthesized from this compound showed potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to inhibit bacterial dihydropteroate synthase (DHPS), an enzyme essential for folate biosynthesis. This finding opens new avenues for addressing the global challenge of antimicrobial resistance (AMR) by leveraging the structural flexibility of quinazoline-based scaffolds.

From a synthetic chemistry perspective, advancements in catalytic methods have improved the efficiency of producing 2-Bromo-5-chloroquinazoline and its derivatives. Palladium-catalyzed Buchwald-Hartwig amination and Suzuki-Miyaura cross-coupling reactions have been particularly successful in introducing diverse functional groups to the quinazoline core. These methodologies not only enhance the compound's utility in drug discovery but also contribute to greener and more sustainable synthetic routes, as evidenced by recent publications in ACS Sustainable Chemistry & Engineering.

In conclusion, 2-Bromo-5-chloroquinazoline (CAS: 1823381-69-6) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from kinase inhibitor design to antimicrobial development, underpinned by its unique chemical properties and adaptability in synthetic transformations. Ongoing research continues to uncover new therapeutic potentials, positioning this compound as a cornerstone in the quest for innovative treatments against complex diseases. Future directions may include exploring its role in targeted protein degradation (e.g., PROTACs) and combination therapies, further expanding its impact on the biomedical field.